5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol

• Molecular Formula: C27H18N4O7
• Molecular Weight: 510.5 g/mol
• IUPAC Name: 5-[[3-(2,4-dinitrophenoxy)phenyl]methylideneamino]-2-(5-methyl-1,3-benzoxazol-2-yl)phenol
• InChI: InChI=1S/C27H18N4O7/c1-16-5-9-25-22(11-16)29-27(38-25)21-8-6-18(13-24(21)32)28-15-17-3-2-4-20(12-17)37-26-10-7-19(30(33)34)14-23(26)31(35)36/h2-15,32H,1H3
• InChI Key: ANJWFQTWHFRJFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=C(C=C3)N=CC4=CC(=CC=C4)OC5=C(C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-])O

Description

5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol is a complex organic compound with potential applications in various scientific fields. This compound features a benzoxazole ring, a dinitrophenoxy group, and a phenylmethylideneamino moiety, making it a subject of interest for researchers in chemistry, biology, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol typically involves a multi-step process. One common method includes the condensation of 3-(2,4-dinitrophenoxy)benzaldehyde with 5-methyl-2-aminobenzoxazole in the presence of a suitable catalyst. The reaction is usually carried out in a solvent such as methanol or ethanol under reflux conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The nitro groups can be reduced to amines.

Substitution: Electrophilic aromatic substitution can occur on the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using tin(II) chloride.

Substitution: Halogenation using bromine or chlorination using thionyl chloride.

Major Products

Oxidation: Quinones and related derivatives.

Reduction: Amino derivatives.

Substitution: Halogenated benzoxazole derivatives.

Scientific Research Applications

5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Potential use as a fluorescent probe due to its unique structural features.

Medicine: Investigated for its potential antimicrobial and anticancer properties.

Industry: Possible applications in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol is not fully understood. its biological activity is likely due to its ability to interact with specific molecular targets, such as enzymes or receptors. The compound’s structural features, including the benzoxazole ring and dinitrophenoxy group, may facilitate binding to these targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

2-(5-methyl-1,3-benzoxazol-2-yl)phenol: Lacks the dinitrophenoxy and phenylmethylideneamino groups.

3-(2,4-dinitrophenoxy)benzaldehyde: Lacks the benzoxazole ring and phenylmethylideneamino group.

Uniqueness

5-({(E)-[3-(2,4-dinitrophenoxy)phenyl]methylidene}amino)-2-(5-methyl-1,3-benzoxazol-2-yl)phenol is unique due to its combination of structural features, which confer distinct chemical and biological properties